Cas no 62626-30-6 (1,2,4-Oxadiazol-5(4H)-one, 3-butyl-4-methyl-)
62626-30-6 structure
Product Name:1,2,4-Oxadiazol-5(4H)-one, 3-butyl-4-methyl-
CAS No:62626-30-6
MF:C7H12N2O2
MW:156.182381629944
CID:437488
PubChem ID:12317361
Update Time:2025-04-19
1,2,4-Oxadiazol-5(4H)-one, 3-butyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazol-5(4H)-one, 3-butyl-4-methyl-
- 3-butyl-4-methyl-1,2,4-oxadiazol-5-one
- 62626-30-6
- DTXSID70487864
-
- Inchi: 1S/C7H12N2O2/c1-3-4-5-6-8-11-7(10)9(6)2/h3-5H2,1-2H3
- InChI Key: BBSCVKDCCXEZNY-UHFFFAOYSA-N
- SMILES: O1C(N(C)C(CCCC)=N1)=O
Computed Properties
- Exact Mass: 156.08996
- Monoisotopic Mass: 156.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 41.9Ų
Experimental Properties
- PSA: 41.9
1,2,4-Oxadiazol-5(4H)-one, 3-butyl-4-methyl- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
62626-30-6 (1,2,4-Oxadiazol-5(4H)-one, 3-butyl-4-methyl-) Related Products
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